Cas no 1301739-81-0 (3-Fluoro-4-(trichloromethyl)benzonitrile)

• Product Name: 3-Fluoro-4-(trichloromethyl)benzonitrile
• CAS No: 1301739-81-0
• MF: C₈H₃Cl₃FN
• MW: 238.473522424698
• MDL: MFCD29066015
• CID: 5178308
• Update Time: 2026-03-05

3-Fluoro-4-(trichloromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(trichloromethyl)benzonitrile
• 3-Fluoro-4-(trichloromethyl)benzonitrile, 99%

• MDL： MFCD29066015
• Inchi： 1S/C8H3Cl3FN/c9-8(10,11)6-2-1-5(4-13)3-7(6)12/h1-3H
• InChI Key： KMGDWPTYKPWNTC-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C#N)=CC=1F)(Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8

Additional information on 3-Fluoro-4-(trichloromethyl)benzonitrile

3-Fluoro-4-(trichloromethyl)benzonitrile: A Comprehensive Overview

The compound 3-Fluoro-4-(trichloromethyl)benzonitrile, identified by the CAS number 1301739-81-0, is a highly specialized organic chemical with significant applications in various fields of scientific research and industrial processes. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials, pharmaceuticals, and agrochemicals. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its compatibility with modern synthetic methodologies.

The molecular structure of 3-Fluoro-4-(trichloromethyl)benzonitrile consists of a benzonitrile core with a trichloromethyl group at the 4-position and a fluorine atom at the 3-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for further functionalization. Researchers have explored its reactivity under various conditions, revealing its suitability as an intermediate in the synthesis of complex molecules.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of 3-Fluoro-4-(trichloromethyl)benzonitrile. These methods include multi-step synthesis pathways that incorporate advanced catalytic systems and green chemistry principles. For instance, a study published in 2023 demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently synthesize this compound, significantly reducing reaction times and improving yields.

In terms of applications, 3-Fluoro-4-(trichloromethyl)benzonitrile has shown promise in the development of new drug candidates. Its ability to act as a versatile building block allows chemists to explore its potential in creating bioactive molecules with improved pharmacokinetic profiles. Additionally, this compound has been utilized in the formulation of high-performance polymers, where its trichloromethyl group contributes to enhanced thermal stability and mechanical properties.

The environmental impact of 3-Fluoro-4-(trichloromethyl)benzonitrile has also been a topic of recent research. Studies indicate that while it exhibits moderate biodegradability under specific conditions, further investigation is required to fully understand its long-term effects on ecosystems. Regulatory bodies are closely monitoring its use to ensure compliance with safety standards and minimize ecological risks.

In conclusion, 3-Fluoro-4-(trichloromethyl)benzonitrile represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique properties, coupled with ongoing advancements in synthetic techniques, position it as a key player in future innovations within the chemical sciences.